3-[(2,2-Dimethyloxan-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine

• IUPAC Name: 3-[(2,2-dimethyloxan-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine
• InChI: InChI=1S/C13H17FN2O5S/c1-13(2)6-10(3-4-20-13)16-12(17)9-5-11(8-15-7-9)21-22(14,18)19/h5,7-8,10H,3-4,6H2,1-2H3,(H,16,17)
• InChI Key: QAUWAKSPMHBPCE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)NC(=O)C2=CC(=CN=C2)OS(=O)(=O)F)C
• Molecular Formula: C13H17FN2O5S
• Molecular Weight: 332.35 g/mol

Description

The compound “3-[(2,2-Dimethyloxan-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine” appears to contain several functional groups, including a carbamoyl group, a fluorosulfonyloxy group, and a pyridine ring. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a pyridine ring suggests aromaticity, and the various functional groups attached to this ring would influence the overall geometry of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the carbamoyl group might undergo hydrolysis, and the fluorosulfonyloxy group could potentially participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For instance, its solubility, melting point, boiling point, and reactivity could all be predicted based on its structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would involve interaction with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and potential biological activity. Proper safety precautions should be taken when handling this compound, including the use of personal protective equipment.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications in fields such as medicine or materials science.